N-isopropyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide

• IUPAC Name: N-propan-2-yl-N-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]propanamide
• InChI: InChI=1S/C13H17N3O2S/c1-4-12(17)16(9(2)3)8-11-14-13(15-18-11)10-6-5-7-19-10/h5-7,9H,4,8H2,1-3H3
• InChI Key: YERFGRVRSQSKFY-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N(CC1=NC(=NO1)C2=CC=CS2)C(C)C
• Molecular Formula: C13H17N3O2S
• Molecular Weight: 279.36 g/mol

Description

N-isopropyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. It is a synthetic compound that is mainly used in research to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-isopropyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide is not fully understood, but it is believed to act on the GABAergic system in the brain. It enhances the activity of GABA receptors, which are responsible for inhibiting the transmission of nerve impulses, leading to its anticonvulsant and anxiolytic effects.
Biochemical and Physiological Effects:
N-isopropyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, leading to its anticonvulsant and anxiolytic effects. It also exhibits antioxidant properties, which may contribute to its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-isopropyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide in lab experiments is its potent and selective activity on the GABAergic system, making it a useful tool for investigating the role of GABA receptors in various neurological disorders. However, its limited solubility in water and low bioavailability may pose challenges in its use in in vivo studies.

Future Directions

There are several future directions for the research on N-isopropyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide. One potential area of research is its potential applications in the treatment of other neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of research is the development of more potent and selective analogs of the compound for improved therapeutic efficacy. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of the compound.
In conclusion, N-isopropyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide is a promising compound for scientific research due to its potential applications in various fields. Its potent and selective activity on the GABAergic system makes it a useful tool for investigating the role of GABA receptors in various neurological disorders. Further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Scientific Research Applications

N-isopropyl-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide has been extensively studied for its potential applications in various scientific research fields. It has been shown to exhibit anticonvulsant, anxiolytic, and antidepressant-like effects in animal models, making it a promising candidate for the treatment of neurological disorders such as epilepsy, anxiety, and depression.